molecular formula C16H13NO2 B8666640 7-Benzoyl-3-methyl-1,3-dihydro-2H-indol-2-one CAS No. 61085-35-6

7-Benzoyl-3-methyl-1,3-dihydro-2H-indol-2-one

Cat. No.: B8666640
CAS No.: 61085-35-6
M. Wt: 251.28 g/mol
InChI Key: FTKIXYMRJIBPFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Benzoyl-3-methyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61085-35-6

Molecular Formula

C16H13NO2

Molecular Weight

251.28 g/mol

IUPAC Name

7-benzoyl-3-methyl-1,3-dihydroindol-2-one

InChI

InChI=1S/C16H13NO2/c1-10-12-8-5-9-13(14(12)17-16(10)19)15(18)11-6-3-2-4-7-11/h2-10H,1H3,(H,17,19)

InChI Key

FTKIXYMRJIBPFA-UHFFFAOYSA-N

Canonical SMILES

CC1C2=C(C(=CC=C2)C(=O)C3=CC=CC=C3)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 8 g. (0.027 mole) of 7-benzoyl-3-methyl-3-methylthioindolin-2-one in 80 ml. of tetrahydrofuran was treated under N2 with 40 g. of a commercial Raney nickel-water mixture over a 2 hr. period. At the end of this period the mixture was filtered and the residue washed thoroughly with tetrahydrofuran. One drop of concentrated hydrochloric acid was added to the filtrate and the dark orange solution turned pale yellow. The solution was stripped under vacuum to yellow oil which crystallized on seeding. The material was recrystallized from toluene petroleum ether to give a white crystalline material. The solid (6.0 g., 89% yield) melted at 125°-127° C.
Quantity
0.027 mol
Type
reactant
Reaction Step One
Name
Raney nickel water
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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